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Compound of Interest

Compound Name: Bromofenofos

Cat. No.: B1208025

An In-depth Technical Guide to Bromofenofos

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the core chemical and physical properties of
Bromofenofos, an anthelmintic agent. The information is presented to support research and
development activities in veterinary medicine and related fields.

Core Chemical and Physical Data

Quantitative data for Bromofenofos has been compiled to provide a clear reference for its
fundamental properties.

Property Value Reference
CAS Number 21466-07-9 [11[21[3]
Molecular Formula C12H7BrsOsP [1112][3]
Molecular Weight 581.77 g/mol [1112][3]
Exact Mass 577.6765 [2]

. C: 24.77%, H: 1.21%, Br:
Elemental Analysis [2]
54.94%, O: 13.75%, P: 5.32%
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Chemical Identification and Structure

Bromofenofos is chemically identified as (1,1'-Biphenyl)-2,2'-diol, 3,3',5,5'-tetrabromo-,
mono(dihydrogen phosphate).[2] Its structure is characterized by a tetrabrominated biphenyl
core with a dihydrogen phosphate group attached to one of the hydroxyl groups.

Experimental Data and Protocols

While detailed experimental protocols on the mechanism of action of Bromofenofos are not
extensively available in the public domain, its primary application is in veterinary medicine as
an anthelmintic agent.[2][3] It is specifically used for the treatment of common liver fluke
(Fasciola hepatica) infections in cattle and sheep.[3] Research has also investigated its
potential teratogenic effects.[2][3]

A study by Venturina et al. (2015) provides evidence of Fasciola spp. resistance to
Bromofenofos, alongside other anthelmintics, in water buffaloes.[2] Further research into its
embryolethal effects in rats has also been conducted.[3]

Logical Relationship Diagram

The following diagram illustrates the logical relationship between the chemical identity of
Bromofenofos and its primary application.
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Chemical Identity
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Bromofenofos: Chemical Identity to Veterinary Use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Bromofenofos CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208025#bromofenofos-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.benchchem.com/product/b1208025#bromofenofos-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1208025#bromofenofos-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1208025#bromofenofos-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1208025#bromofenofos-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1208025?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

